Cas no 65710-57-8 ((S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid)

(S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid is a protected amino acid derivative widely used in peptide synthesis. Its key advantages include dual protection of the amino and carboxyl groups, with the benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc) groups providing orthogonal protection strategies. This allows selective deprotection under mild conditions, facilitating controlled peptide chain elongation. The compound’s chiral purity ensures high stereochemical fidelity in synthetic applications. Its stability under standard handling conditions and compatibility with solid-phase peptide synthesis (SPPS) make it a versatile building block for constructing complex peptides and peptidomimetics. The product is particularly valuable in medicinal chemistry and biochemical research for producing well-defined peptide intermediates.
(S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid structure
65710-57-8 structure
Product name:(S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid
CAS No:65710-57-8
MF:C16H22N2O6
MW:338.35568
MDL:MFCD08275856
CID:58375

(S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-[(tert-Butoxycarbonyl)amino]-3-(benzyloxycarbonylamino)propionic acid
    • Boc-Dap(Z)-OH
    • (S)-3-(((Benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)propanoic acid
    • Boc-Dap(Cbz)-OH
    • Boc-N3-Cbz- L-2,3-diaminopropionic acid
    • N2-Boc-N3-Cbz-L-2,3-diaminopropionic acid
    • N2-t-Butoxycarbonyl-N3-benzyloxycarbonyl-L-2,3-diaminopropanoic acid
    • N-[(tert-Butoxy)carbonyl]-3-[[(phenylmethoxy)carbonyl]amino]-L-alanine
    • (S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid
    • MDL： MFCD08275856
    • Inchi： InChI=1S/C16H22N2O6/c1-16(2,3)24-15(22)18-12(13(19)20)9-17-14(21)23-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,21)(H,18,22)(H,19,20)/t12-/m0/s1
    • InChI Key： QKMSMVGTLTVHLK-LBPRGKRZSA-N
    • SMILES： CC(C)(OC(N[C@H](C(O)=O)CNC(OCC1=CC=CC=C1)=O)=O)C

Computed Properties

  • Exact Mass: 338.147786g/mol
  • Surface Charge: 0
  • XLogP3: 1.8
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 338.147786g/mol
  • Monoisotopic Mass: 338.147786g/mol
  • Topological Polar Surface Area: 114Ų
  • Heavy Atom Count: 24
  • Complexity: 440
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.235
  • Flash Point: 285.6℃
  • PSA: 113.96000
  • LogP: 2.67250

(S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid Security Information

(S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB307083-25 g
(S)-2-(N-Boc-amino)-3-(N-Cbz-amino)propionic acid, 97% (Boc-L-Dap(Cbz)-OH); .
 65710-57-8 97%
25g
 €128.00 2023-04-26
Key Organics Ltd
AS-37033-10G
(s)-2-(n-boc-amino)-3-(n-cbz-amino)propionic acid
 65710-57-8 >97%
10g
 £55.00 2025-02-09
abcr
AB307083-100 g
(S)-2-(N-Boc-amino)-3-(N-Cbz-amino)propionic acid, 97% (Boc-L-Dap(Cbz)-OH); .
 65710-57-8 97%
100g
 €328.60 2023-04-26
Chemenu
CM104934-100g
(2S)-3-{[(benzyloxy)carbonyl]amino}-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
 65710-57-8 97%
100g
 $216 2021-06-09
Apollo Scientific
OR480680-25g
N3-CBZ-(2S)-N2-Boc-2,3-Diaminopropionic acid
 65710-57-8 98%
25g
 £37.00 2025-02-20
AstaTech
56480-25/G
BOC-DAP(Z)-OH
 65710-57-8 97%
25g
 $79 2023-09-17
TRC
B201213-50mg
BOC-N3-CBZ-L-2,3-diaminopropionic Acid
 65710-57-8
50mg
 $ 50.00 2022-06-07
TRC
B201213-100mg
BOC-N3-CBZ-L-2,3-diaminopropionic Acid
 65710-57-8
100mg
 $ 65.00 2022-06-07
eNovation Chemicals LLC
D691666-100g
Boc-Dap(Cbz)-OH
 65710-57-8 97%
100g
 $145 2024-07-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92667-25G
(2S)-3-(benzyloxycarbonylamino)-2-(tert-butoxycarbonylamino)propanoic acid
 65710-57-8 97%
25g
 ¥217.00 2023-05-05

(S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid Production Method

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Amadis Chemical Company Limited
(CAS:65710-57-8)(S)-3-Benzyloxycarbonylamino-2-(Boc-amino)propionic acid
A835202
Purity:99%
Quantity:500g
Price ($):497.0